Cas no 2193067-30-8 ((9H-fluoren-9-yl)methyl N-2-methyl-1-(piperazin-1-yl)propan-2-ylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-2-methyl-1-(piperazin-1-yl)propan-2-ylcarbamate
• CAS No: 2193067-30-8
• MF: C₂₃H₂₉N₃O₂
• MW: 379.495265722275
• CID: 6062752
• PubChem ID: 165604716
• Update Time: 2025-10-28

(9H-fluoren-9-yl)methyl N-2-methyl-1-(piperazin-1-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-2-methyl-1-(piperazin-1-yl)propan-2-ylcarbamate
• 2193067-30-8
• (9H-fluoren-9-yl)methyl N-[2-methyl-1-(piperazin-1-yl)propan-2-yl]carbamate
• EN300-1706979

• Inchi： 1S/C23H29N3O2/c1-23(2,16-26-13-11-24-12-14-26)25-22(27)28-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21,24H,11-16H2,1-2H3,(H,25,27)
• InChI Key： ZWNVEYJSVHDQMD-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CN1CCNCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 379.22597718g/mol
• Monoisotopic Mass: 379.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-2-methyl-1-(piperazin-1-yl)propan-2-ylcarbamate

(9H-fluoren-9-yl)methyl N-(2-methyl-1-(piperazin-1-yl)propan-2-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 2193067-30-8, commonly referred to as (9H-fluoren-9-yl)methyl N-(2-methyl-1-(piperazin-1-yl)propan-2-yl)carbamate, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in drug delivery systems, polymer chemistry, and advanced materials science. Recent studies have highlighted its role in enhancing the stability and functionality of polymeric materials, making it a subject of interest for both academic and industrial researchers.

The fluorenylmethyloxycarbonyl (Fmoc) group, a key component of this compound, is widely recognized for its protective properties in peptide synthesis. The integration of the piperazine moiety further enhances its versatility, enabling it to serve as a versatile building block in the development of novel pharmaceutical agents. Researchers have explored its potential as a stabilizing agent in drug delivery systems, where it has demonstrated the ability to improve the bioavailability of therapeutic compounds.

Recent advancements in materials science have underscored the importance of this compound in the synthesis of high-performance polymers. Its ability to act as a catalyst or stabilizer in polymerization reactions has been extensively studied, with findings published in leading journals such as *Macromolecules* and *Polymer Chemistry*. These studies highlight its role in producing polymers with enhanced mechanical properties and thermal stability, which are critical for applications in aerospace, automotive industries, and electronic devices.

In addition to its role in polymer chemistry, this compound has shown promise in the field of drug delivery. Its unique structure allows for controlled drug release mechanisms, which are essential for targeted therapy applications. A study conducted by researchers at the University of California, Berkeley, demonstrated its effectiveness in encapsulating hydrophobic drugs, thereby improving their solubility and delivery efficiency. This research has opened new avenues for its use in nanomedicine and personalized healthcare solutions.

The synthesis of (9H-fluoren-9-yl)methyl N-(2-methyl-piperazin-propanoyl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The reaction sequence typically includes nucleophilic substitution, condensation reactions, and purification steps to ensure high purity levels. The use of palladium catalysts has been shown to significantly improve reaction yields and selectivity, making it a preferred method for large-scale production.

Despite its numerous advantages, the application of this compound is not without challenges. Issues such as scalability and cost-effectiveness remain critical considerations for its widespread adoption. However, ongoing research aimed at optimizing synthesis pathways and exploring alternative raw materials is expected to address these limitations in the near future.

In conclusion, (9H-fluoren-9-yllmethyl N-(2-methyl-piperazin-propanoyl)carbamate stands out as a versatile compound with immense potential across multiple disciplines. Its role in advancing polymer chemistry and drug delivery systems positions it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new applications and improve synthesis methods, this compound is poised to make significant contributions to both academic and industrial sectors.